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Compound of Interest

Compound Name: 3,3,4-Trimethylpent-1-yne

Cat. No.: B13479083 Get Quote

This document serves as a detailed guide for researchers, scientists, and professionals in drug

development, providing essential chemical identifiers and structural information for 3,3,4-
Trimethylpent-1-yne.

Chemical Identity and Structure
3,3,4-Trimethylpent-1-yne is an organic compound with a branched aliphatic structure

containing a terminal alkyne group. Its systematic IUPAC name clearly defines its structure: a

five-carbon "pent" backbone with a triple bond starting at the first carbon ("1-yne"). Three

methyl groups are attached at the third and fourth carbon positions.[1] The molecular formula of

this compound is C8H14.[1][2]

Data Presentation: Chemical Identifiers
The following table summarizes the key chemical identifiers for 3,3,4-Trimethylpent-1-yne,

facilitating easy reference and data comparison.
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Identifier Type Value

CAS Number 6208-18-0[2]

IUPAC Name 3,3,4-trimethylpent-1-yne[2]

Molecular Formula C8H14[1][2]

Molecular Weight 110.20 g/mol [1]

InChI
InChI=1S/C8H14/c1-6-8(4,5)7(2)3/h1,7H,2-

5H3[2]

InChIKey CBPKEZGAMKAZAI-UHFFFAOYSA-N[2]

SMILES CC(C)C(C)(C)C#C[2]

European Community (EC) Number 185-190-4[2]

PubChem CID 53803945[2]

Experimental Protocols
Currently, detailed experimental protocols for the synthesis or analysis of 3,3,4-Trimethylpent-
1-yne are not readily available in the provided search results. Further literature review would be

required to obtain specific experimental methodologies.

Visualization of Chemical Identity Relationships
The following diagram illustrates the logical relationships between the various identifiers and

the chemical structure of 3,3,4-Trimethylpent-1-yne.
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Relationships of 3,3,4-Trimethylpent-1-yne Identifiers

Chemical Structure

Chemical Identifiers

3,3,4-trimethylpent-1-yne

CAS: 6208-18-0

registered as

SMILES: CC(C)C(C)(C)C#C

describes

InChI=1S/C8H14/c1-6-8(4,5)7(2)3/h1,7H,2-5H3

generates

InChIKey: CBPKEZGAMKAZAI-UHFFFAOYSA-N

hashed to

Click to download full resolution via product page

Caption: Logical connections between the IUPAC name and various chemical identifiers for

3,3,4-Trimethylpent-1-yne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b13479083?utm_src=pdf-body-img
https://www.benchchem.com/product/b13479083?utm_src=pdf-body
https://www.benchchem.com/product/b13479083?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13479083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 3,3,4-Trimethylpent-1-yne () for sale [vulcanchem.com]

2. 3,3,4-Trimethylpent-1-yne | C8H14 | CID 53803945 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comprehensive Technical Overview of 3,3,4-
Trimethylpent-1-yne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13479083#3-3-4-trimethylpent-1-yne-cas-number-
and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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